2-(2-fluorophenyl)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide
• InChI: InChI=1S/C15H16FN3O2/c16-14-4-2-1-3-11(14)7-15(20)18-12-8-17-19(9-12)13-5-6-21-10-13/h1-4,8-9,13H,5-7,10H2,(H,18,20)
• InChI Key: HYUYLPZRSGGCRS-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C=C(C=N2)NC(=O)CC3=CC=CC=C3F
• Molecular Formula: C15H16FN3O2
• Molecular Weight: 289.30 g/mol

Description

2-(2-fluorophenyl)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide is a chemical compound that has been the subject of extensive scientific research in recent years. This compound is of particular interest due to its potential as a therapeutic agent for a variety of medical conditions. In

Scientific Research Applications

Acetaminophen Metabolism and Hepatotoxicity

Acetaminophen is a widely used analgesic and antipyretic, with its metabolism and the risk of hepatotoxicity being significant areas of research. Studies have explored the metabolic pathways of acetaminophen, including the formation of the toxic metabolite NAPQI, and its detoxification through conjugation processes. The role of genetic factors, such as polymorphic expression of enzymes involved in acetaminophen metabolism, has also been investigated to understand interindividual variability in drug metabolism and toxicity risks (David et al., 2020); (Linakis et al., 2018).

Novel Therapeutic Applications

Research has extended into exploring novel therapeutic applications of acetaminophen and related compounds. For example, the potential use of acetaminophen in managing patent ductus arteriosus (PDA) in neonates highlights a vascular modulator effect beyond its analgesic and antipyretic properties. This suggests a broader pharmacological utility of acetaminophen, potentially applicable to related chemical entities (Cinteză et al., 2018).

Pharmacokinetics and Drug Interactions

The pharmacokinetics of acetaminophen, including absorption, distribution, metabolism, and excretion, are crucial for understanding its efficacy and safety. Studies have also focused on drug interactions, highlighting the importance of monitoring and managing potential risks when acetaminophen is used in combination with other medications. This research area is essential for ensuring the safe use of acetaminophen and structurally related compounds in clinical practice.

Toxicology and Safety Evaluation

Toxicological studies have provided insights into the mechanisms underlying acetaminophen-induced hepatotoxicity, including mitochondrial damage and nuclear DNA fragmentation. These studies are fundamental in developing strategies to mitigate the risks associated with overdose and to improve the clinical management of acetaminophen poisoning (McGill et al., 2012).